![molecular formula C17H14FN3OS B2758335 3-{[(4-fluorophenyl)sulfanyl]methyl}-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one CAS No. 478032-73-4](/img/structure/B2758335.png)
3-{[(4-fluorophenyl)sulfanyl]methyl}-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound is not explicitly mentioned in the search results. Therefore, a detailed synthesis analysis cannot be provided at this time .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not mentioned in the search results. Therefore, a detailed chemical reactions analysis cannot be provided at this time .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the search results. Therefore, a detailed analysis of its physical and chemical properties cannot be provided at this time .Scientific Research Applications
Synthesis and Structural Analysis : A derivative of the compound was synthesized and analyzed for its structure and properties. This included Raman analysis, crystal structure determination, and Hirshfeld surface analysis. The process involved a sulphur arylation reaction, and the compound exhibited interesting structural characteristics like a monoclinic system and specific unit parameters (Geesi et al., 2020).
Antibacterial Evaluation : Another study focused on the antibacterial properties of a similar derivative. It was synthesized using the S-arylation method and then assessed against various bacterial strains. This study not only synthesized the compound but also provided insights into its potential antibacterial applications (Geesi, 2020).
Antimicrobial Activities : A different derivative was created and tested for its antimicrobial activities. This involved synthesizing thiosemicarbazide derivatives and assessing their effects against selective gram-positive and gram-negative bacteria. This study provided a broad view of the antimicrobial potential of these compounds (Alagarsamy et al., 2016).
Antitumor Activities : The potential antitumor properties of benzimidazole-quinazoline hybrids were examined. This research synthesized novel regioisomeric hybrids and tested them for in vitro antitumor activities against a panel of tumor cell lines. The study highlighted the promise of these compounds in cancer treatment (Sharma et al., 2013).
Antiviral Activities : Novel derivatives were synthesized and evaluated for their antiviral properties against various respiratory and biodefense viruses. This study explored the potential of these compounds as antiviral agents, highlighting their significance in the field of antiviral research (Selvam et al., 2007).
Antifungal Activity : Some derivatives were also studied for their antifungal activities. This involved treating certain quinazolin-4-ones with nitrofurfural diacetate and testing their efficacy against various fungi (Shivan & Holla, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[(4-fluorophenyl)sulfanylmethyl]-2,3-dihydro-1H-imidazo[2,1-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3OS/c18-11-5-7-13(8-6-11)23-10-12-9-19-17-20-15-4-2-1-3-14(15)16(22)21(12)17/h1-8,12H,9-10H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UARZRYIDZABYOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=O)C3=CC=CC=C3N=C2N1)CSC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.